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Compound of Interest

Compound Name: KU-60019

Cat. No.: B1683989

For researchers and drug development professionals, the proper handling and disposal of
potent compounds like KU-60019, an ATM kinase inhibitor, are paramount to ensuring
laboratory safety and environmental compliance.[1][2][3][4][5] This guide provides a
comprehensive, step-by-step operational plan for the safe disposal of KU-60019, adhering to
standard laboratory chemical waste guidelines.

Understanding KU-60019: Hazard Profile and
Handling

KU-60019 is a potent and selective inhibitor of Ataxia-Telangiectasia Mutated (ATM) kinase, a
critical enzyme in the DNA damage response pathway.[6][7][8] While a specific, detailed
disposal protocol for KU-60019 is not publicly available, its nature as a bioactive small
molecule necessitates its treatment as hazardous chemical waste. The following table
summarizes key safety-related information.
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Parameter Valuel/Information Source

rel-2R,6S-dimethyl-N-[5-[6-(4-

morpholinyl)-4-oxo-4H-pyran-
Chemical Name P ’f) by [6]

2-yl]-9H-thioxanthen-2-yl]-4-

morpholineacetamide

CAS Number 925701-46-8 [6][9][10]
Molecular Formula C30H33N30sS [6][10]
Appearance Solid, light beige [10]
Solubility DMSO: 50 mg/mL [10]
Storage 2-8°C [10]

While specific toxicity data is
not readily available, as a

Toxicity potent kinase inhibitor, it [7]
should be handled with care to

avoid exposure.

Experimental Protocols: Safe Disposal Workflow

The disposal of KU-60019, whether in solid form or dissolved in a solvent like DMSO, must
follow established hazardous waste procedures. The following workflow outlines the necessary
steps.

1. Personal Protective Equipment (PPE): Before handling KU-60019 for disposal, ensure the
following PPE is worn:

Safety glasses or goggles

Chemical-resistant gloves (nitrile or neoprene)

Laboratory coat

N

. Waste Segregation and Collection:
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e Solid Waste:

o Collect pure KU-60019 powder and any contaminated consumables (e.g., weighing paper,
pipette tips) in a designated, properly labeled hazardous waste container.

o The container must be made of a compatible material (e.g., polyethylene) and have a
secure, tight-fitting lid.

e Liquid Waste (DMSO solution):

o Collect KU-60019 solutions in a designated, labeled hazardous waste container for

organic solvents.
o Do not mix with aqueous waste or other incompatible chemicals.
o The container should be stored in a secondary containment tray to prevent spills.
o Empty Containers:

o An empty container that held KU-60019 must be triple-rinsed with a suitable solvent (e.g.,
ethanol or acetone).[11]

o The rinseate must be collected and disposed of as hazardous liquid waste.[11]

o After triple-rinsing, the original labels should be defaced, and the container can be
disposed of as regular lab glass or plastic waste, in accordance with institutional
guidelines.[11]

3. Labeling and Storage:

All hazardous waste containers must be clearly labeled with the words "Hazardous Waste,"

the full chemical name (KU-60019), and the primary hazard (e.qg., "Toxic").

Waste containers should be kept closed except when adding waste.[12][13]

Store the waste in a designated Satellite Accumulation Area (SAA) that is inspected weekly
for leaks.[12][13]
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4. Disposal Request:

e Once the waste container is full or has been accumulating for a specified period (often up to
one year for partially filled containers), a pickup request should be submitted to your
institution's Environmental Health and Safety (EH&S) or equivalent department.[11][13]

e Do not dispose of KU-60019 down the drain or in the regular trash.[14][15]

Logical Workflow for KU-60019 Disposal

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of KU-60019.
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Caption: Disposal workflow for KU-60019 from generation to final pickup.
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By adhering to these procedures, laboratories can ensure the safe and compliant disposal of
KU-60019, protecting both personnel and the environment. Always consult your institution's
specific chemical hygiene and waste management plans for detailed local requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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